(Z)-JIB-04

• Molecular Formula: C17H13ClN4
• Molecular Weight: 308.8 g/mol
• InChI: InChI=1S/C17H13ClN4/c18-14-9-10-16(20-12-14)21-22-17(13-6-2-1-3-7-13)15-8-4-5-11-19-15/h1-12H,(H,20,21)/b22-17-
• InChIKey: YHHFKWKMXWRVTJ-XLNRJJMWSA-N

(Z)-JIB-04 Procurement Guide

(Z)-JIB-04 (CAS 199596-24-2, also referred to as JIB-04 Z-isomer or NSC 693627) is the stereochemically inactive Z-configurational isomer of the pan-selective Jumonji histone demethylase inhibitor JIB-04 [1]. It functions as an ideal negative control in epigenetic research due to its inability to inhibit Jumonji enzymes or modulate gene expression [2]. The compound is a small molecule (C17H13ClN4) with a molecular weight of 308.77 g/mol and is provided as a light yellow solid with purity typically ≥98% .

Workflow Jumonji demethylase assay control

Identity Stereochemically inactive Z-isomer

Use Negative control in epigenetic studies

• [1] Wang, L., Chang, J., Varghese, D., et al. A small molecule modulates Jumonji histone demethylase activity and selectively inhibits cancer growth. Nat Commun 4, 2035 (2013). View Source
• [2] MedChemExpress. (Z)-JIB-04 (NSC693627) | JIB-04 Z isomer. View Source

Why (Z)-JIB-04 Is Unsubstitutable

In Jumonji histone demethylase research, generic substitution of control compounds leads to experimental failure. The active E-isomer of JIB-04 exhibits potent inhibitory activity (IC50 values ranging from 230 nM to 1.1 µM across JARID1A, JMJD2A-E, JMJD3, and JMJD2C), while (Z)-JIB-04 is completely inactive in these same assays [1]. Similarly, other Jumonji inhibitors like GSK-J1 (a selective KDM6B inhibitor with IC50 ~60 nM) and CPI-455 (a specific KDM5 inhibitor with IC50 ~10 nM) possess distinct selectivity profiles and are active, making them unsuitable as negative controls for JIB-04's broad, pan-selective inhibition [2]. Using any active inhibitor as a control introduces off-target effects and confounds the interpretation of phenotypic and mechanistic data. Therefore, (Z)-JIB-04 is the only chemically identical, stereoisomerically matched negative control that ensures the observed effects are directly attributable to the inhibition of Jumonji demethylases by the active E-isomer [1].

Risk 1 Active E-isomer exhibits Jumonji inhibition, invalidating its use as a negative control.

Risk 2 Other Jumonji inhibitors (GSK-J1, CPI-455) are active with distinct selectivity, unsuitable as inert controls.

Risk 3 Non-stereoisomer controls lack chemical identity, potentially introducing matrix or off-target effects.

• [1] Wang, L., Chang, J., Varghese, D., et al. A small molecule modulates Jumonji histone demethylase activity and selectively inhibits cancer growth. Nat Commun 4, 2035 (2013). View Source
• [2] Selleck Chemicals. KDM5 Selective Inhibitors Product Comparison Table. View Source

(Z)-JIB-04 Quantitative Evidence

Isomer-Specific Jumonji Demethylase Inhibition

(Z)-JIB-04 is completely inactive against Jumonji histone demethylases, in contrast to the active E-isomer (JIB-04). In cell-free enzymatic assays, the E-isomer potently inhibits a panel of Jumonji enzymes, including JARID1A (IC50 = 230 nM), JMJD2D (IC50 = 290 nM), JMJD2E (IC50 = 340 nM), JMJD2A (IC50 = 445 nM), JMJD2B (IC50 = 435 nM), JMJD3 (IC50 = 855 nM), and JMJD2C (IC50 = 1100 nM) . The Z-isomer showed no detectable inhibition in these assays [1].

Demethylase inhibition

Head-to-head

Z-isomer: no inhibition (IC₅₀ > 10 µM)
E-isomer: IC₅₀ 230–1100 nM (panel)

Supports Z-isomer as inactive negative control

Cell-free enzymatic assay, formaldehyde dehydrogenase detection

Evidence Dimension	Inhibition of Jumonji histone demethylase activity
Target Compound Data	No detectable inhibition (IC50 > 10 µM)
Comparator Or Baseline	JIB-04 (E-isomer): IC50 = 230 nM (JARID1A), 290 nM (JMJD2D), 340 nM (JMJD2E), 445 nM (JMJD2A), 435 nM (JMJD2B), 855 nM (JMJD3), 1100 nM (JMJD2C)
Quantified Difference	E-isomer is >100-fold more potent in cell viability assays and is the only active isomer
Conditions	Cell-free enzymatic assay using purified Jumonji demethylase proteins with formaldehyde dehydrogenase-coupled detection

Why This Matters

This quantitative inactivity confirms (Z)-JIB-04 is the only suitable negative control for establishing the specificity of the E-isomer's effects in Jumonji demethylase assays.

• [1] Wang, L., Chang, J., Varghese, D., et al. A small molecule modulates Jumonji histone demethylase activity and selectively inhibits cancer growth. Nat Commun 4, 2035 (2013). View Source

Gene Transcription Modulation in Cancer Cells

(Z)-JIB-04 fails to alter gene transcription, whereas the active E-isomer induces significant changes. In H358 non-small cell lung cancer (NSCLC) cells treated with 500 nM of each isomer, the E-isomer upregulated approximately 50 genes and downregulated approximately 20 genes, while the Z-isomer caused no significant changes in gene expression [1]. Microarray analysis further demonstrated that the E-isomer, but not the Z-isomer, altered a subset of transcriptional pathways specifically in cancer cells [2].

Gene transcription

Head-to-head

Z-isomer: no significant changes
E-isomer: ~50 genes up, ~20 genes down

Supports attribution of transcriptional effects to Jumonji inhibition

H358 cells, 500 nM, 24 h; qRT-PCR and microarray

Evidence Dimension	Modulation of gene expression
Target Compound Data	No significant changes in gene expression
Comparator Or Baseline	JIB-04 (E-isomer): ~50 genes upregulated, ~20 genes downregulated
Quantified Difference	Z-isomer shows no transcriptional activity, in contrast to the E-isomer's modulation of ~70 genes
Conditions	H358 NSCLC cells treated with 500 nM E- or Z-isomer for 24 hours; analysis by qRT-PCR and microarray

Why This Matters

This data proves that (Z)-JIB-04 is the appropriate control for experiments investigating the transcriptional effects of JIB-04, ensuring that observed gene expression changes are specifically due to Jumonji demethylase inhibition.

• [1] Wang, L., Chang, J., Varghese, D., et al. A small molecule modulates Jumonji histone demethylase activity and selectively inhibits cancer growth. Nat Commun 4, 2035 (2013). Figure 1f and Supplementary Data 1. View Source
• [2] Wang, L., Chang, J., Varghese, D., et al. A small molecule modulates Jumonji histone demethylase activity and selectively inhibits cancer growth. Nat Commun 4, 2035 (2013). Main Text. View Source

Cancer Cell Viability and Proliferation

The Z-isomer of JIB-04 is nearly 100-fold less potent than the active E-isomer in inhibiting cancer cell viability. In a panel of cancer cell lines, the E-isomer exhibited potent anti-proliferative activity (IC50 values in the low micromolar range), while the Z-isomer showed minimal or no effect at equivalent concentrations . For example, in H358 NSCLC cells, the Z-isomer required concentrations approximately 100-fold higher to achieve the same level of growth inhibition observed with the E-isomer [1].

Cell viability

Head-to-head

Z-isomer ~100-fold less potent
E-isomer IC₅₀ in low µM range

Supports discrimination of on-target vs off-target effects

Cancer cell lines, 72 h treatment; standard viability assays

Evidence Dimension	Inhibition of cancer cell viability
Target Compound Data	Nearly 100-fold less potent than the E-isomer; minimal inhibition at ≤10 µM
Comparator Or Baseline	JIB-04 (E-isomer): IC50 values in the low micromolar range (e.g., ~1-5 µM in various cancer lines)
Quantified Difference	Z-isomer is approximately 100-fold less potent in inhibiting cell viability
Conditions	H358 NSCLC cells and other cancer cell lines; cell viability measured by standard assays after 72-hour treatment

Why This Matters

This 100-fold differential in potency confirms that (Z)-JIB-04 is an essential negative control in cell-based viability assays, allowing researchers to attribute the E-isomer's cytotoxic effects to its on-target Jumonji demethylase inhibition.

• [1] Wang, L., Chang, J., Varghese, D., et al. A small molecule modulates Jumonji histone demethylase activity and selectively inhibits cancer growth. Nat Commun 4, 2035 (2013). Figure 3c. View Source

Negative Control in Demethylase Activity Assays

(Z)-JIB-04 serves as a critical negative control in assays measuring Jumonji demethylase activity. In a formaldehyde dehydrogenase-coupled assay, the E-isomer significantly reduced demethylase activity, while the Z-isomer had no effect on the fluorescence signal from NADH production [1]. Similarly, in lysate-based assays with H3K9me3 peptide substrates, only the E-isomer inhibited the demethylation reaction, confirming the Z-isomer's inactivity [2].

Coupled enzyme assay

Head-to-head

Z-isomer: no effect on NADH signal
E-isomer: marked signal reduction

Provides inactive control for biochemical assay validation

Purified enzymes; formaldehyde dehydrogenase-coupled detection

Evidence Dimension	Inhibition of demethylase activity in coupled enzyme assay
Target Compound Data	No effect on NADH fluorescence signal (signal equivalent to DMSO control)
Comparator Or Baseline	JIB-04 (E-isomer): Significant reduction in fluorescence signal, indicating inhibition
Quantified Difference	E-isomer reduces activity to near-baseline levels; Z-isomer shows no detectable inhibition
Conditions	Formaldehyde dehydrogenase-coupled assay with purified Jumonji enzymes; H3K9me3 peptide substrate in lysate-based assays

Why This Matters

This data is crucial for scientists designing biochemical assays to study Jumonji demethylases, as it provides a validated, inactive control compound that minimizes assay interference.

• [1] Wang, L., Chang, J., Varghese, D., et al. A small molecule modulates Jumonji histone demethylase activity and selectively inhibits cancer growth. Nat Commun 4, 2035 (2013). Figure 2a. View Source
• [2] Wang, L., Chang, J., Varghese, D., et al. A small molecule modulates Jumonji histone demethylase activity and selectively inhibits cancer growth. Nat Commun 4, 2035 (2013). Figure 4a and associated text. View Source

(Z)-JIB-04 Applications

Biochemical Assay Validation

In in vitro enzymatic assays using purified Jumonji demethylases (e.g., KDM5A, KDM4A, KDM6B), (Z)-JIB-04 should be used as a negative control at concentrations equivalent to the active E-isomer (typically 0.1 - 10 µM). The absence of any reduction in demethylase activity with (Z)-JIB-04, compared to the potent inhibition by the E-isomer, confirms that the assay is specific and that the observed inhibition is not due to assay interference or off-target effects [1].

Transcriptional Effects in Cancer Models

When investigating the transcriptional consequences of Jumonji demethylase inhibition in cancer cells (e.g., H358 NSCLC, A549), (Z)-JIB-04 serves as an essential control. By treating cells with 500 nM of either the E- or Z-isomer for 24 hours and analyzing gene expression via qRT-PCR or RNA-seq, researchers can confidently attribute transcriptional changes (e.g., upregulation of ~50 genes and downregulation of ~20 genes) specifically to the E-isomer's inhibition of Jumonji enzymes, as the Z-isomer induces no such changes [2].

Viability and Proliferation Specificity

In cell viability assays (e.g., MTT, SRB) across various cancer cell lines, (Z)-JIB-04 should be included as a control to differentiate on-target, Jumonji-dependent anti-proliferative effects from potential off-target cytotoxicity. The nearly 100-fold lower potency of the Z-isomer in inhibiting cell growth, compared to the active E-isomer, provides a clear, quantitative benchmark for attributing the E-isomer's activity to its primary mechanism of action [3].

Lysate-Based Demethylase Assay Control

For researchers measuring Jumonji demethylase activity in cell or tissue lysates using peptide substrates (e.g., H3K9me3, H3K4me3), (Z)-JIB-04 is the recommended negative control. Incubating lysates with the Z-isomer prior to substrate addition will not affect the measured demethylase activity, while the E-isomer will significantly reduce it, allowing for the validation of the assay's sensitivity and specificity for Jumonji demethylases [4].

Application

Selection Property

Validation Focus

Biochemical enzyme assays

Inactive Jumonji demethylase control

Assay specificity confirmation

Transcriptional response studies

Inactivity in gene modulation

Gene expression attribution to Jumonji inhibition

Cancer cell viability assays

Cell viability endpoint differentiation

On-target vs off-target effect discrimination

Lysate-based demethylase assays

Inactive in peptide substrate assays

Lysate assay control validation

• [1] Wang, L., Chang, J., Varghese, D., et al. A small molecule modulates Jumonji histone demethylase activity and selectively inhibits cancer growth. Nat Commun 4, 2035 (2013). View Source
• [2] Wang, L., Chang, J., Varghese, D., et al. A small molecule modulates Jumonji histone demethylase activity and selectively inhibits cancer growth. Nat Commun 4, 2035 (2013). Figure 1f and Supplementary Data 1. View Source
• [3] Wang, L., Chang, J., Varghese, D., et al. A small molecule modulates Jumonji histone demethylase activity and selectively inhibits cancer growth. Nat Commun 4, 2035 (2013). Figure 3c. View Source
• [4] Wang, L., Chang, J., Varghese, D., et al. A small molecule modulates Jumonji histone demethylase activity and selectively inhibits cancer growth. Nat Commun 4, 2035 (2013). Figure 4a and associated text. View Source